Cas no 298210-72-7 (1-Butanone,1-(5,6-dimethyl-2-pyrazinyl)-)
298210-72-7 structure
Product Name:1-Butanone,1-(5,6-dimethyl-2-pyrazinyl)-
CAS No:298210-72-7
MF:C10H14N2O
MW:178.230962276459
CID:249287
PubChem ID:572708
Update Time:2025-04-19
1-Butanone,1-(5,6-dimethyl-2-pyrazinyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1-Butanone,1-(5,6-dimethyl-2-pyrazinyl)-
- 1-Butanone,1-(5,6-dimethylpyrazinyl)- (9CI)
- 1-(5,6-DIMETHYLPYRAZIN-2-YL)BUTAN-1-ONE
- ZLOYCWIITLISMW-UHFFFAOYSA-N
- 298210-72-7
- DTXSID20341386
- 1-Butanone,1-(5,6-dimethylpyrazinyl)-(9CI)
- 1-(5,6-Dimethyl-2-pyrazinyl)-1-butanone
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- Inchi: 1S/C10H14N2O/c1-4-5-10(13)9-6-11-7(2)8(3)12-9/h6H,4-5H2,1-3H3
- InChI Key: ZLOYCWIITLISMW-UHFFFAOYSA-N
- SMILES: O=C(C1C=NC(C)=C(C)N=1)CCC
Computed Properties
- Exact Mass: 178.11072
- Monoisotopic Mass: 178.110613074g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 182
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 42.8Ų
- Surface Charge: 0
- Tautomer Count: 7
- XLogP3: 1.4
Experimental Properties
- PSA: 42.85
1-Butanone,1-(5,6-dimethyl-2-pyrazinyl)- Related Literature
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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